Cas no 21358-12-3 (5-Benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol)
21358-12-3 structure
Product Name:5-Benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
CAS No:21358-12-3
MF:C12H13N3S
MW:231.316720724106
MDL:MFCD00519076
CID:242267
PubChem ID:889578
Update Time:2025-04-19
5-Benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties
Names and Identifiers
-
- 4-Allyl-5-benzyl-4H-1,2,4-triazole-3-thiol
- 3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-(phenylmethyl)-4-(2-propen-1-yl)-
- 4-Allyl-5-benzyl-1,2,4-triazolinthion-3
- 4-allyl-5-benzyl-2,4-dihydro-[1,2,4]triazole-3-thione
- 5-benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
- 5-benzyl-4-allyl-1,2,4-triazole-3-thione
- AC1LHM8E
- AC1Q7GGN
- AG-690
- CBMicro_023939
- CDS1_004355
- MixCom6_000963
- MLS000718634
- EN300-31043
- HMS2710I11
- SR-01000261012-1
- AG-690/36740006
- AKOS003619260
- SR-01000261012
- 3-benzyl-4-prop-2-enyl-1H-1, 2, 4-triazole-5-thione
- 4-allyl-5-benzyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
- CS-0215922
- CHEMBL1527133
- DTXSID10358362
- 3-benzyl-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
- SMR000290902
- DivK1c_005395
- MFCD00519076
- AKOS000100180
- 21358-12-3
- BIM-0023709.P001
- VS-03832
- CCG-10264
- BB 0217268
- 5-Benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
-
- MDL： MFCD00519076
- Inchi： 1S/C12H13N3S/c1-2-8-15-11(13-14-12(15)16)9-10-6-4-3-5-7-10/h2-7H,1,8-9H2,(H,14,16)
- InChI Key： IFFJEOWRCIYOCQ-UHFFFAOYSA-N
- SMILES： S=C1NN=C(CC2C=CC=CC=2)N1CC=C
Computed Properties
- Exact Mass: 231.08319
- Monoisotopic Mass: 231.08301860g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 59.7Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 409.9±48.0 °C at 760 mmHg
- Flash Point: 201.7±29.6 °C
- PSA: 30.71
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
5-Benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-Benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B289205-50mg |
5-Benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol |
21358-12-3 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B289205-100mg |
5-Benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol |
21358-12-3 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B289205-500mg |
5-Benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol |
21358-12-3 | 500mg |
$ 185.00 | 2022-06-07 | ||
| abcr | AB214856-1 g |
4-Allyl-5-benzyl-4H-1,2,4-triazole-3-thiol; 95% |
21358-12-3 | 1 g |
€230.10 | 2023-07-20 | ||
| abcr | AB214856-5 g |
4-Allyl-5-benzyl-4H-1,2,4-triazole-3-thiol; 95% |
21358-12-3 | 5 g |
€749.60 | 2023-07-20 | ||
| Chemenu | CM114634-1g |
4-allyl-5-benzyl-4H-1,2,4-triazole-3-thiol |
21358-12-3 | 95% | 1g |
$111 | 2023-03-06 | |
| Chemenu | CM114634-5g |
4-allyl-5-benzyl-4H-1,2,4-triazole-3-thiol |
21358-12-3 | 95% | 5g |
$338 | 2023-03-06 | |
| Enamine | EN300-31043-0.05g |
5-benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol |
21358-12-3 | 99% | 0.05g |
$23.0 | 2023-09-05 | |
| Enamine | EN300-31043-0.1g |
5-benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol |
21358-12-3 | 99% | 0.1g |
$35.0 | 2023-09-05 | |
| Enamine | EN300-31043-0.25g |
5-benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol |
21358-12-3 | 99% | 0.25g |
$49.0 | 2023-09-05 |
5-Benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
21358-12-3 (5-Benzyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol) Related Products
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